2-[(3-Isopropoxyanilino)carbonyl]cyclohexanecarboxylic acid

• Molecular Formula: C17H23NO4
• Molecular Weight: 305.4 g/mol
• IUPAC Name: 2-[(3-propan-2-yloxyphenyl)carbamoyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C17H23NO4/c1-11(2)22-13-7-5-6-12(10-13)18-16(19)14-8-3-4-9-15(14)17(20)21/h5-7,10-11,14-15H,3-4,8-9H2,1-2H3,(H,18,19)(H,20,21)
• InChI Key: ZMQMOMLVQJFICQ-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=CC(=C1)NC(=O)C2CCCCC2C(=O)O

Description

2-[(3-Isopropoxyanilino)carbonyl]cyclohexanecarboxylic acid, also known as PAC, is a chemical compound used in scientific research as a tool to study protein-protein interactions. PAC is a small molecule that binds to a specific protein, disrupting its interaction with other proteins and altering its function. This property of PAC makes it a useful tool in understanding the role of various proteins in biological processes. In

Mechanism of Action

The mechanism of action of 2-[(3-Isopropoxyanilino)carbonyl]cyclohexanecarboxylic acid involves its binding to a specific protein, disrupting its interaction with other proteins. The exact mechanism by which this compound achieves this is not fully understood, but it is thought to involve the formation of a covalent bond between this compound and the target protein. This bond alters the conformation of the protein, preventing it from interacting with other proteins in the same way as before.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In cancer biology, this compound has been shown to inhibit the growth and proliferation of cancer cells by disrupting the interaction between the target protein and other proteins involved in cell growth and division. In immunology, this compound has been shown to modulate the activity of immune cells by altering the function of specific proteins involved in immune signaling. In neuroscience, this compound has been used to study the role of specific proteins in synaptic transmission and plasticity.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(3-Isopropoxyanilino)carbonyl]cyclohexanecarboxylic acid in lab experiments is its specificity for a particular protein. This allows researchers to study the function of a specific protein without affecting other proteins in the same pathway. However, one limitation of using this compound is its potential for off-target effects. Because this compound is a small molecule that binds covalently to proteins, it has the potential to bind to other proteins in addition to the target protein. This can lead to unintended effects and make it difficult to interpret the results of experiments using this compound.

Future Directions

There are several future directions for research involving 2-[(3-Isopropoxyanilino)carbonyl]cyclohexanecarboxylic acid. One area of interest is the development of more specific and potent analogs of this compound that can be used to study protein-protein interactions with greater precision. Another area of interest is the application of this compound in drug discovery, where it can be used to identify new targets and develop new drugs that can modulate the activity of specific proteins. Additionally, this compound can be used in combination with other tools, such as genetic manipulation, to gain a more comprehensive understanding of the role of specific proteins in biological processes.

Synthesis Methods

The synthesis of 2-[(3-Isopropoxyanilino)carbonyl]cyclohexanecarboxylic acid involves several steps, starting with the reaction of 3-isopropoxyaniline with cyclohexanone to form 3-(cyclohexylamino)-1-propanol. This intermediate is then reacted with phosgene to form the corresponding isocyanate, which is subsequently reacted with 2-(ethoxycarbonyl)cyclohexanecarboxylic acid to yield this compound. The overall yield of this synthesis method is around 30%.

Scientific Research Applications

2-[(3-Isopropoxyanilino)carbonyl]cyclohexanecarboxylic acid is primarily used in scientific research as a tool to study protein-protein interactions. It is particularly useful in identifying proteins that interact with a specific target protein. By disrupting the interaction between the target protein and other proteins, this compound can help researchers identify the specific proteins that are involved in a particular biological process. This compound has been used in a variety of research areas, including cancer biology, immunology, and neuroscience.